Cas no 1855888-32-2 (Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate)

• Product Name: Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate
• CAS No: 1855888-32-2
• MF: C₁₂H₁₇F₃N₂O₂
• MW: 278.270793676376
• MDL: MFCD28969802
• CID: 5172383
• PubChem ID: 119053485
• Update Time: 2025-05-19

Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate
• ethyl 2-[5-ethyl-3-(trifluoromethyl)pyrazol-1-yl]butanoate
• STL584927
• Ethyl2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate
• 1H-Pyrazole-1-acetic acid, α,5-diethyl-3-(trifluoromethyl)-, ethyl ester

• MDL： MFCD28969802
• Inchi： 1S/C12H17F3N2O2/c1-4-8-7-10(12(13,14)15)16-17(8)9(5-2)11(18)19-6-3/h7,9H,4-6H2,1-3H3
• InChI Key： FFYPOYOXALLIAP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC)N(C(C(=O)OCC)CC)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 310
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate

Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate (CAS No. 1855888-32-2): A Comprehensive Overview

Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate, identified by its CAS number 1855888-32-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a trifluoromethyl group and an ethyl substituent on the pyrazole ring, contribute to its unique chemical properties and biological interactions.

The Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate molecule has garnered attention due to its potential applications in the development of novel therapeutic agents. The trifluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. In contrast, the ethyl substituent on the pyrazole ring may influence the compound's solubility and bioavailability, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in pyrazole derivatives as scaffolds for drug development. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate suggests that it may interact with various biological targets, making it a versatile compound for medicinal chemistry research.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs. The combination of the trifluoromethyl group and the ethyl substituent on the pyrazole ring may enhance its binding affinity to biological targets, while also improving its pharmacokinetic properties. These features make Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate an attractive candidate for further exploration in drug discovery programs.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. Fluoro-substituted molecules often exhibit improved pharmacological properties, including increased potency, selectivity, and bioavailability. The presence of a trifluoromethyl group in Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate aligns with this trend, suggesting that it may possess favorable pharmacokinetic characteristics.

The ethyl substituent on the pyrazole ring also plays a crucial role in determining the biological activity of this compound. Ethyl groups are commonly found in biologically active molecules and can influence both the solubility and metabolic stability of drug candidates. In Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate, the ethyl group may contribute to improved oral bioavailability and reduced metabolic clearance, making it a promising candidate for further development.

The synthesis of Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its high reactivity and sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to introduce trifluoromethylation groups more efficiently and selectively.

The structural elucidation of Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate has been achieved through various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound, ensuring that it meets the stringent requirements for pharmaceutical applications.

In conclusion, Ethyl 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-ybutoante (CAS No. 185588832) is a compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a trifluoromethyle group and an ethyl substituent on the pyrazole ring, make it an attractive candidate for further exploration in drug discovery programs. The combination of these features enhances its binding affinity to biological targets while also improving its pharmacokinetic properties.